Enhanced photoconductivity of a polyoxometalate–TiO2 composite for gas sensing applications†
Journal of Materials Chemistry C Pub Date: 2015-05-14 DOI: 10.1039/C5TC00904A
Abstract
A photoconductive device of phosphotungstic acid (denoted as PW12) and TiO2 composite was fabricated. Compared to pristine TiO2, the composite materials of PW12–TiO2 displayed a remarkable enhancement (ca. 2000-fold) in their photocurrent values. Furthermore, the composite materials also exhibited good gas sensing performance for acetone.
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Journal Name：Journal of Materials Chemistry C
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